molecular formula C24H28N4O2S2 B2989449 N-butyl-4-(2-((2-((4-(methylthio)benzyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)benzamide CAS No. 1207036-97-2

N-butyl-4-(2-((2-((4-(methylthio)benzyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)benzamide

Cat. No. B2989449
CAS RN: 1207036-97-2
M. Wt: 468.63
InChI Key: XLHKQSAHAVMICO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-butyl-4-(2-((2-((4-(methylthio)benzyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)benzamide is a useful research compound. Its molecular formula is C24H28N4O2S2 and its molecular weight is 468.63. The purity is usually 95%.
BenchChem offers high-quality N-butyl-4-(2-((2-((4-(methylthio)benzyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-butyl-4-(2-((2-((4-(methylthio)benzyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Potential Therapeutic Applications

Research on compounds with structures similar to N-butyl-4-(2-((2-((4-(methylthio)benzyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)benzamide has explored their use as potential therapeutic agents. For example, imidazole derivatives, due to their unique structure, have been examined for their antiulcer, antiallergy, and anticancer properties. Studies on imidazolylbenzamides and thiazole derivatives have revealed promising biological activities, including cytoprotective properties in antiulcer agents and potent antiallergy effects (J. Starrett et al., 1989; K. D. Hargrave et al., 1983). Such derivatives exhibit cytoprotective and antiallergy activities through mechanisms that are still under investigation but likely involve modulation of specific cellular targets or pathways.

Role in Anticancer Research

The synthesis and evaluation of heterocyclic carboxamides, including benzimidazole-thiazole derivatives, have been undertaken to assess their potential as anticancer agents. Certain derivatives have shown promising in vitro anticancer activity against a range of cancer cell lines, highlighting the therapeutic potential of compounds bearing similarities to N-butyl-4-(2-((2-((4-(methylthio)benzyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)benzamide (W. Elmagd et al., 2017; W. Hamama et al., 2013). These compounds could potentially inhibit cancer cell growth or induce apoptosis through mechanisms that remain to be fully elucidated.

Advances in Chemical Synthesis

The development of novel synthetic methodologies for imidazole and thiazole derivatives, including those incorporating elements similar to the query compound, has been a significant area of research. Techniques such as electrochemical intramolecular dehydrogenative C–S bond formation have been utilized to synthesize benzothiazoles, showcasing the versatility of these compounds in synthetic chemistry and their potential applications in drug development and material science (Pan Wang et al., 2017).

properties

IUPAC Name

N-butyl-4-[2-[2-[(4-methylsulfanylphenyl)methylamino]-2-oxoethyl]sulfanylimidazol-1-yl]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H28N4O2S2/c1-3-4-13-25-23(30)19-7-9-20(10-8-19)28-15-14-26-24(28)32-17-22(29)27-16-18-5-11-21(31-2)12-6-18/h5-12,14-15H,3-4,13,16-17H2,1-2H3,(H,25,30)(H,27,29)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XLHKQSAHAVMICO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCNC(=O)C1=CC=C(C=C1)N2C=CN=C2SCC(=O)NCC3=CC=C(C=C3)SC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H28N4O2S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

468.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-butyl-4-(2-((2-((4-(methylthio)benzyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.